2-(4-Chlorophenyl)thiazole-5-carbaldehyde
Overview
Description
“2-(4-Chlorophenyl)thiazole-5-carbaldehyde” is a chemical compound with the empirical formula C10H6ClNOS and a molecular weight of 223.68 . It is provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of “2-(4-Chlorophenyl)thiazole-5-carbaldehyde” can be represented by the SMILES stringClc1ccc(cc1)-c2ncc(C=O)s2 . This indicates that the molecule consists of a chlorophenyl group attached to a thiazole ring, which is further connected to a carbaldehyde group .
Scientific Research Applications
1. Synthesis of Thiophene Derivatives
- Application Summary : Thiophene-based analogs have been the focus of many scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
- Methods of Application : The synthesis of thiophene derivatives involves heterocyclization of various substrates .
- Results or Outcomes : Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs) .
2. Biological Activities of Thiazoles
- Application Summary : Thiazole derivatives have been found to have several biological activities such as antihypertensive, anti-inflammatory, antischizophrenia, antibacterial, anti-HIV, hypnotics, antiallergic, analgesic, fibrinogen receptor antagonist activity with antithrombotic activity, as bacterial DNA gyrase B inhibitor activity, antitumor and cytotoxic activity .
- Methods of Application : The specific methods of application or experimental procedures would depend on the specific biological activity being targeted .
- Results or Outcomes : The outcomes of these applications are diverse, ranging from pain relief to the treatment of hypertension and various infections .
3. Synthesis of Benzothiazine N-acylhydrazones
- Application Summary : 2-Thiazolecarboxaldehyde may be used as a reactant in the synthesis of Benzothiazine N-acylhydrazones .
- Methods of Application : The specific methods of application or experimental procedures would depend on the specific synthesis process .
- Results or Outcomes : Benzothiazine N-acylhydrazones have potential antinociceptive and anti-inflammatory activity .
4. Antioxidant Activity of Aminothiazole Derivatives
- Application Summary : Aminothiazole derivatives, such as dendrodoine analogs, have demonstrated antioxidant activity .
- Methods of Application : The specific methods of application or experimental procedures would depend on the specific antioxidant activity being targeted .
- Results or Outcomes : These compounds showed an ability to inhibit 2,2-azobis-3-ethylbenzthiazoline-6-sulfonic acid (ABTS) radical formation .
5. Antifungal Medication
- Application Summary : The antifungal medication abafungin is used topically to suppress skin infections caused by various fungi .
- Methods of Application : The medication is applied topically to the affected area .
- Results or Outcomes : Effective suppression of skin infections caused by various fungi .
6. Synthesis of Unique Chemicals
- Application Summary : “2-(4-Chlorophenyl)thiazole-5-carbaldehyde” is provided to early discovery researchers as part of a collection of unique chemicals .
- Methods of Application : The specific methods of application or experimental procedures would depend on the specific synthesis process .
- Results or Outcomes : The outcomes of these applications are diverse, ranging from the synthesis of unique chemicals .
properties
IUPAC Name |
2-(4-chlorophenyl)-1,3-thiazole-5-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6ClNOS/c11-8-3-1-7(2-4-8)10-12-5-9(6-13)14-10/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJHQBOBUAOFVLH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC=C(S2)C=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6ClNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40661674 |
Source
|
| Record name | 2-(4-Chlorophenyl)-1,3-thiazole-5-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40661674 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Chlorophenyl)thiazole-5-carbaldehyde | |
CAS RN |
721920-84-9 |
Source
|
| Record name | 2-(4-Chlorophenyl)-1,3-thiazole-5-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40661674 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(4-chlorophenyl)-1,3-thiazole-5-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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